Cas no 2138437-64-4 (2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile)

• Product Name: 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile
• CAS No: 2138437-64-4
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 6452311
• PubChem ID: 165460739
• Update Time: 2025-11-01

2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2138437-64-4
• 2-hydroxy-5,7-dimethoxyquinoline-3-carbonitrile
• EN300-734686
• 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile

• Inchi： 1S/C12H10N2O3/c1-16-8-4-10-9(11(5-8)17-2)3-7(6-13)12(15)14-10/h3-5H,1-2H3,(H,14,15)
• InChI Key： GOVPFYGIMHZMKI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1C=C(C#N)C(N2)=O)OC

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile

Introduction to 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile (CAS No. 2138437-64-4)

2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2138437-64-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their diverse biological activities and applications in drug development. The structural features of 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile, particularly the presence of hydroxyl, methoxy, and nitrile functional groups, contribute to its unique chemical properties and potential therapeutic benefits.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure. Among these, chloroquine and quinine have been widely used for decades due to their antimalarial properties. The introduction of substituents such as hydroxyl and methoxy groups into the quinoline ring can modulate its pharmacological activity, enhancing interactions with biological targets. The nitrile group in 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile further expands its chemical versatility, enabling various synthetic modifications that can fine-tune its biological effects.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel compounds with potential therapeutic applications. 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile has been subjected to rigorous computational studies to predict its interaction with biological targets. These studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The hydroxyl and methoxy groups are particularly important for binding to specific amino acid residues in protein targets, while the nitrile group can participate in hydrogen bonding or other non-covalent interactions.

In vitro experiments have demonstrated the promising biological activity of 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile. Initial studies indicate that it may possess antimicrobial properties, making it a candidate for developing new treatments against drug-resistant pathogens. Additionally, the compound has shown potential in modulating immune responses, which could be beneficial in the management of chronic inflammatory conditions. The methoxy groups on the quinoline ring are thought to enhance solubility and bioavailability, improving the compound's pharmacokinetic profile.

The synthesis of 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the methoxy groups efficiently. The nitrile group is typically introduced via cyanation reactions, which can be performed under mild conditions using appropriate reagents. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most exciting aspects of 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile is its potential as a lead compound for drug discovery. Medicinal chemists are exploring ways to modify its structure further to improve its potency and selectivity. For example, replacing one of the methoxy groups with a halogen or introducing additional heterocyclic rings could lead to new derivatives with enhanced biological activity. The use of structure-based drug design approaches allows researchers to rationalize modifications based on detailed understanding of molecular interactions.

The development of new drugs is often hampered by challenges such as poor solubility, toxicity, and lack of metabolic stability. However, 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile has shown some promising characteristics in this regard. Computational modeling predicts that it may have favorable solubility parameters due to the presence of polar functional groups. Additionally, preliminary toxicological studies suggest that it exhibits low toxicity at therapeutic concentrations. These findings are encouraging for further development as a potential drug candidate.

The future prospects for 2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile are bright, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As more data becomes available on its biological activity and pharmacokinetics, this compound could emerge as a valuable tool in treating various diseases.

In conclusion,2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile (CAS No. 2138437-64-4) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity. Its potential applications in treating infectious diseases and inflammatory conditions make it an attractive target for further investigation. With continued advancements in synthetic chemistry and computational biology,2-Hydroxy-5,7-dimethoxyquinoline-3-carbonitrile is poised to make significant contributions to modern medicine.